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Introduction
Dehydroacetic acid (DHA), a pyrone derivative, is a versatile organic compound with

significant applications across various industries, including cosmetics, food preservation, and

pharmaceuticals. Its efficacy as a fungicide and bactericide has made it a subject of interest for

researchers and formulation scientists.[1][2] This technical guide provides an in-depth

exploration of the chemical properties and structural features of dehydroacetic acid, offering

valuable data and methodologies for professionals in research and development.

Chemical Structure and Tautomerism
Dehydroacetic acid, with the IUPAC name 3-acetyl-2-hydroxy-6-methyl-4H-pyran-4-one,

exists in a tautomeric equilibrium between its keto and enol forms.[3][4][5] This dynamic

equilibrium is crucial to its chemical reactivity and biological activity.

The predominant tautomers are the 4-hydroxy enol form and the 2-hydroxy enol form. The

equilibrium between these forms is influenced by factors such as the solvent and pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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